Cas no 95657-12-8 (1-Imidazolidinepropanoicacid, a-amino-2,4-dioxo-)

• Product Name: 1-Imidazolidinepropanoicacid, a-amino-2,4-dioxo-
• CAS No: 95657-12-8
• MF: C₆H₉N₃O₄
• MW: 187.153361082077
• CID: 814302
• PubChem ID: 3035628
• Update Time: 2025-04-19

1-Imidazolidinepropanoicacid, a-amino-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinepropanoicacid, a-amino-2,4-dioxo-
• 2-amino-3-(2,4-dioxoimidazolidin-1-yl)propanoic acid
• 3-(2,4-dioxoimidazolidin-1-yl)alanine
• 1-Imidazolidinepropanoic acid, alpha-amino-2,4-dioxo-, (+-)-
• DTXSID50914885
• 95657-12-8
• 3-(4-Hydroxy-2-oxo-2,5-dihydro-1H-imidazol-1-yl)alanine
• Dan-3,2,4-imidazole
• CHEMBL65093

• Inchi： 1S/C6H9N3O4/c7-3(5(11)12)1-9-2-4(10)8-6(9)13/h3H,1-2,7H2,(H,11,12)(H,8,10,13)
• InChI Key： UROMBTYUGMWQMT-UHFFFAOYSA-N
• SMILES： O=C1NC(CN1CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 187.059
• Monoisotopic Mass: 187.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -4.5

Experimental Properties

• Density: 1.539
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.572